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Compound of Interest

Compound Name: 1,3-Diaminopropane

Cat. No.: B046017 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1,3-
Diaminopropane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise and reliable data for

their work. This document includes a summary of reported values, detailed experimental

protocols for their determination, and a logical workflow diagram.

Physical Properties of 1,3-Diaminopropane
1,3-Diaminopropane, also known as trimethylenediamine, is a colorless liquid with a

characteristic fishy, ammoniacal odor.[1] It is soluble in water and many polar organic solvents.

[1] The quantitative physical properties of 1,3-Diaminopropane are summarized in the table

below.
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Physical Property Reported Value(s) Conditions

Boiling Point 133 °C Not specified

134 °C to 136 °C[2] Not specified

137 - 140 °C[3] at 1013 mbar

140 °C[4][5] (lit.)

140.1 °C[1] Standard state

275.9 °F (~135.5 °C)[6][7] at 738 mmHg

Density 0.88 g/cm³[3] at 20 °C

0.881 g/mL[6][7] at 68 °F (20 °C)

0.888 g/mL[1][4][5] at 25 °C (lit.)

0.89 (Specific Gravity 20/20) at 20 °C

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the boiling

point and density of a liquid substance like 1,3-Diaminopropane.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8][9][10] The capillary method is a common and reliable technique for

this measurement.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath in a beaker)

Thermometer (-10 to 150 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Liquid paraffin or high-boiling point oil

Procedure:

Sample Preparation: Fill the small test tube with 2-3 mL of 1,3-Diaminopropane.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.

Heating: Immerse the assembly in the Thiele tube or oil bath, making sure the heating

medium is below the opening of the test tube.

Observation: Gently heat the apparatus. As the temperature rises, air trapped in the capillary

tube will expand and exit as a slow stream of bubbles.

Measurement: Continue heating until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, turn off the heat source.

Boiling Point Reading: Allow the apparatus to cool slowly. The temperature at which the

bubbling stops and the liquid begins to enter the capillary tube is the boiling point of the

substance.[8] Record this temperature. For accuracy, it is advisable to repeat the

measurement.

Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume.

[11] It can be determined by measuring the mass and volume of a sample.

Apparatus:

Electronic balance (accurate to at least 0.01 g)
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Graduated cylinder (e.g., 10 mL or 25 mL)

Pipette or dropper

Procedure:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance and

tare it, or record its mass.[12][13]

Volume Measurement: Carefully transfer a precise volume of 1,3-Diaminopropane (e.g.,

10.0 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus.[13]

[14]

Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid back on the

balance and record the combined mass.[14]

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder

from the combined mass.[15]

Calculate the density using the formula: Density = Mass / Volume.

Repeatability: To ensure accuracy and precision, repeat the procedure at least two more

times and calculate the average density.[14]

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a chemical substance.
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Workflow for Physical Property Determination

Preparation

Boiling Point Determination Density Determination

Data Analysis & Reporting

Obtain Pure Substance

Review Safety Data Sheet (SDS)

Assemble Capillary Method Apparatus Measure Mass of Empty Cylinder

Heat Sample & Observe Bubbles

Record Temperature at Equilibrium

Analyze BP Data

Measure Precise Volume of Liquid

Measure Mass of Liquid + Cylinder

Calculate Density (Mass/Volume)

Compile Technical Report
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Caption: A flowchart illustrating the sequential steps for determining the boiling point and

density of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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